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Compound of Interest

Compound Name: (Rac)-Hydroxycotinine-d3

Cat. No.: B7796896

Technical Guide: (Rac)-Hydroxycotinine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-Hydroxycotinine-d3, a
deuterated isotopologue of hydroxycotinine, a major metabolite of cotinine and a biomarker for
nicotine exposure. This document details its physicochemical properties, relevant metabolic
pathways, and analytical methodologies for its quantification.

Certificate of Analysis (lllustrative)

While a specific Certificate of Analysis for each batch of (Rac)-Hydroxycotinine-d3 should be
obtained from the supplier, the following table represents typical data provided for such a
reference standard.
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Parameter

Specification

Product Name

(Rac)-Hydroxycotinine-d3

Appearance White to off-white solid
Molecular Formula C10H9D3N20:2
Molecular Weight 195.23 g/mol

Purity (by HPLC) =98%

Deuterium Incorporation

=99 atom % D

Identity (by MS, NMR)

Conforms to structure

Solubility

Soluble in methanol, acetonitrile, DMSO

Storage Condition

-20°C, desiccated, protected from light

Physicochemical and Quantitative Data

The following tables summarize key quantitative data for hydroxycotinine and the related

deuterated compound, rac-Cotinine-d3. This information is critical for analytical method

development and interpretation of experimental results.

Table 1: Physicochemical Properties of trans-3'-

Hydroxycotinine
Property Value Reference
Molecular Formula C10H12N202 [1]
Molecular Weight 192.21 g/mol [1]
CAS Number 34834-67-8 [1]
XLogP3 -0.9 [1]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor 4 2]

Count
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Table 2: Properties of rac-Cotinine-d3 (Related

Deuterated Compound) @@

Property Value Reference
Molecular Formula C10H9D3N20 [3]
Molecular Weight 179.23 g/mol [3]
CAS Number 110952-70-0 [3]
Purity >95% (HPLC) [3]
Melting Point 48-50°C [4]

N Chloroform, Dichloromethane,
Solubility [4]
Ethanol, Water

Metabolic Pathway of Nicotine

Hydroxycotinine is a key metabolite in the nicotine degradation pathway. The primary enzyme
responsible for the conversion of cotinine to 3'-hydroxycotinine is Cytochrome P450 2A6
(CYP2A6).[5][6] The ratio of 3'-hydroxycotinine to cotinine is often used as a biomarker for
CYP2A6 activity.[6][7]
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Metabolic conversion of Nicotine to trans-3'-Hydroxycotinine.

Experimental Protocols

The quantification of (Rac)-Hydroxycotinine-d3, typically as an internal standard, and its non-
deuterated counterpart in biological matrices is predominantly achieved through Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Solid Phase Extraction (SPE)

A common method for extracting nicotine and its metabolites from urine involves solid-phase
extraction.[8]

Sample Pre-treatment: Dilute 180 pL of urine with 1000 pL of 5 mM ammonium formate (pH
2.5).[8]

¢ Internal Standard Spiking: Add a working solution of (Rac)-Hydroxycotinine-d3 and other
deuterated internal standards.[8]

o SPE Cartridge Conditioning: Condition a SOLA CX SPE cartridge with 500 pL of methanol
followed by 500 pL of 5 mM ammonium formate (pH 2.5).[8]

o Sample Loading: Apply the pre-treated sample to the SPE cartridge.[8]
e Washing: Wash the cartridge with 1000 puL of 5 mM ammonium formate (pH 2.5).[8]

o Elution: Elute the analytes with an appropriate solvent, often a mixture of dichloromethane,
isopropanol, and ammonium hydroxide.[9]

e Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-
MS/MS analysis.[9]
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Workflow for sample preparation using Solid Phase Extraction.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
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Below are typical parameters for the chromatographic separation and mass spectrometric
detection of hydroxycotinine.[10][11]

Chromatographic Conditions:

e Column: A C18 reversed-phase column is commonly used, such as a ZORBAX RRHD
StableBond C18 (2.1 x 150 mm, 1.8 pm).[10]

* Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., 5 mM
ammonium formate, pH 4.5) and an organic solvent (e.g., acetonitrile or methanol) is
employed.[10]

o Flow Rate: A typical flow rate is around 300 pL/min.[10]

e Column Temperature: The column is often heated to around 50°C to ensure reproducible
retention times.[10]

Mass Spectrometry Conditions:
« lonization: Positive ion electrospray ionization (ESI) is commonly used.[10]

o Detection Mode: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and
sensitivity.

e MRM Transitions (Illustrative):

o trans-3'-Hydroxycotinine: The precursor ion [M+H]* at m/z 193.1 is fragmented to produce
product ions, with common transitions being monitored.

o (Rac)-Hydroxycotinine-d3: The precursor ion [M+H]* at m/z 196.1 is monitored with
corresponding fragment ions.

Mass Spectrometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3'-Hydroxycotinine, trans- | CLOH12N202 | CID 107963 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 3-Hydroxycotinine | C10H12N202 | CID 10219774 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. rac-Cotinine-d3 | TRC-C725005-10MG | LGC Standards [Igcstandards.com]
4. usbio.net [usbio.net]
5. alliedacademies.org [alliedacademies.org]

6. Nicotine Metabolite Ratio (3-hydroxycotinine/cotinine) in Plasma and Urine by Different
Analytical Methods and Laboratories: Implications for Clinical Implementation - PMC
[pmc.ncbi.nlm.nih.gov]

7. ClinPGx [clinpgx.org]
8. assets.fishersci.com [assets.fishersci.com]

9. Simultaneous Quantification of Nicotine, Cotinine, trans-3'-Hydroxycotinine, Norcotinine
and Mecamylamine in Human Urine by Liquid Chromatography-Tandem Mass Spectrometry
- PMC [pmc.ncbi.nim.nih.gov]

10. mdpi.com [mdpi.com]

11. Determination of cotinine and 3-hydroxynicotinine in human serum by liquid
chromatography-tandem mass spectrometry and its application - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [(Rac)-Hydroxycotinine-d3 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796896#rac-hydroxycotinine-d3-certificate-of-
analysis]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b7796896?utm_src=pdf-body-img
https://www.benchchem.com/product/b7796896?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Hydroxycotinine_-trans
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Hydroxycotinine_-trans
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxycotinine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxycotinine
https://www.lgcstandards.com/CR/en/rac-Cotinine-d3/p/TRC-C725005?queryID=a3acf946b3a02f531093a31b6c653b9c
https://www.usbio.net/biochemicals/166258/racCotinined3see-C725005
https://www.alliedacademies.org/articles/cyp2a6-and-nicotine-metabolism-the-key-enzyme-in-tobacco-addiction.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4526326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4526326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4526326/
https://www.clinpgx.org/literature/15051086/overview
https://assets.fishersci.com/TFS-Assets/CMD/Application-Notes/D22183~.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3319642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3319642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3319642/
https://www.mdpi.com/1420-3049/27/3/682
https://pubmed.ncbi.nlm.nih.gov/38847666/
https://pubmed.ncbi.nlm.nih.gov/38847666/
https://pubmed.ncbi.nlm.nih.gov/38847666/
https://www.benchchem.com/product/b7796896#rac-hydroxycotinine-d3-certificate-of-analysis
https://www.benchchem.com/product/b7796896#rac-hydroxycotinine-d3-certificate-of-analysis
https://www.benchchem.com/product/b7796896#rac-hydroxycotinine-d3-certificate-of-analysis
https://www.benchchem.com/product/b7796896#rac-hydroxycotinine-d3-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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